1-(3-chloro-4-methylphenyl)-4-methyl-3,5-bis(4-methylphenyl)-1H-pyrazole

• IUPAC Name: 1-(3-chloro-4-methylphenyl)-4-methyl-3,5-bis(4-methylphenyl)pyrazole
• InChI: InChI=1S/C25H23ClN2/c1-16-5-10-20(11-6-16)24-19(4)25(21-12-7-17(2)8-13-21)28(27-24)22-14-9-18(3)23(26)15-22/h5-15H,1-4H3
• InChI Key: ANBRSFULSWGCTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C(=NN2C3=CC(=C(C=C3)C)Cl)C4=CC=C(C=C4)C)C
• Molecular Formula: C25H23ClN2
• Molecular Weight: 386.9 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives often involves multi-step reactions, including cyclization and condensation processes. For example, a study on the synthesis of similar compounds used a rapid, efficient, and high-yielding method catalyzed by 12-tungstophosphoric acid, highlighting the utility of one-pot reactions and inorganic catalysts for synthesizing complex pyrazole derivatives with excellent yields and mild reaction conditions (Vafaee, Davoodnia, & Pordel, 2015).

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is often analyzed using techniques such as X-ray diffraction, NMR, and IR spectroscopy. These methods provide detailed information on the crystalline structure, molecular geometry, and intermolecular interactions, which are crucial for understanding the compound's chemical behavior and potential applications. For instance, the crystal and molecular structure of related pyrazole derivatives have been characterized to reveal their stable conformations and hydrogen bonding patterns, which contribute to their physical properties and reactivity (Kumarasinghe, Hruby, & Nichol, 2009).

Chemical Reactions and Properties

Pyrazole derivatives undergo a variety of chemical reactions, including substitutions, additions, and cyclization, influenced by their functional groups and molecular structure. These reactions can modify the compound's properties and lead to new derivatives with specific characteristics. The chemical properties of these molecules, such as reactivity, stability, and electronic distribution, are closely studied to design and synthesize molecules with desired functions and applications.

Physical Properties Analysis

The physical properties, including melting point, solubility, and crystalline form, are essential for determining the compound's suitability for different applications. These properties are influenced by the molecular structure, including the presence of substituents and the overall molecular geometry. For example, the synthesis and characterization of related compounds have provided insights into their thermal stability and luminescence, which are important for their potential use in materials science and electronics (Cheng et al., 2017).